Cas no 530151-56-5 (Bromo-PEG2-C2-azide)

• Product Name: Bromo-PEG2-C2-azide
• CAS No: 530151-56-5
• MF: C₆H₁₂BrN₃O₂
• MW: 238.0823802948
• MDL: MFCD25424115
• CID: 2628401
• PubChem ID: 11009995
• Update Time: 2025-11-02

Bromo-PEG2-C2-azide Chemical and Physical Properties

Names and Identifiers

• Bromo-PEG2-azide
• N3-PEG2-Br
• Bromo-PEG2-C2-azide
• 1-(2-azidoethoxy)-2-(2-bromoethoxy)ethane
• C70153
• SY122569
• 1-AZIDO-2-[2-(2-BROMOETHOXY)ETHOXY]ETHANE
• Azido-PEG2-Br
• LCZC2647
• Br-PEG2-N3
• HY-130485
• 1-azido-2-(2-(2-bromoethoxy)ethoxy)ethane
• CS-0108237
• 530151-56-5
• SCHEMBL16898338
• N3-PEG2-CH2CH2Br
• DA-71758
• EN300-7420955
• AKOS040741459
• MFCD25424115
• BP-21716
• FWA15156

• MDL： MFCD25424115
• Inchi： 1S/C6H12BrN3O2/c7-1-3-11-5-6-12-4-2-9-10-8/h1-6H2
• InChI Key： QZCKRLVDTQCBFT-UHFFFAOYSA-N
• SMILES： BrCCOCCOCCN=[N+]=[N-]

Computed Properties

• Exact Mass: 237.01129g/mol
• Monoisotopic Mass: 237.01129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 32.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Azo imides

Additional information on Bromo-PEG2-C2-azide

Comprehensive Overview of Bromo-PEG2-C2-azide (CAS No. 530151-56-5): Properties, Applications, and Innovations

Bromo-PEG2-C2-azide (CAS No. 530151-56-5) is a versatile bifunctional linker widely used in bioconjugation, click chemistry, and materials science. This compound features a bromine group, a short PEG2 (polyethylene glycol) spacer, and a terminal azide moiety, making it an essential tool for researchers in drug discovery, nanotechnology, and biomaterials engineering. Its unique structure enables efficient crosslinking and modification of biomolecules, polymers, and surfaces, addressing critical challenges in modern scientific applications.

The growing demand for PEG-based linkers like Bromo-PEG2-C2-azide is driven by advancements in targeted drug delivery and biocompatible materials. Recent studies highlight its role in antibody-drug conjugates (ADCs) and nanoparticle functionalization, where precise molecular control is paramount. With the rise of click chemistry in bioorthogonal reactions, this compound’s azide group facilitates rapid, selective bonding with alkynes—a key process in live-cell imaging and diagnostics.

One of the most searched questions about Bromo-PEG2-C2-azide revolves around its solubility and stability. The PEG2 spacer enhances water solubility, while the bromine and azide groups remain reactive under mild conditions. Researchers often inquire about its storage recommendations (typically -20°C under inert gas) and compatibility with common solvents like DMSO and DMF. These properties make it a reliable choice for high-throughput screening and in vitro applications.

Innovations in cancer therapeutics have further spotlighted Bromo-PEG2-C2-azide. Its ability to conjugate cytotoxic agents to monoclonal antibodies via PEGylation improves pharmacokinetics and reduces immunogenicity—a hot topic in precision medicine. Additionally, its use in hydrogel design for 3D cell culture aligns with trends in organ-on-a-chip technologies, addressing reproducibility challenges in tissue engineering.

From an industrial perspective, Bromo-PEG2-C2-azide is pivotal in surface modification for biosensors and diagnostic devices. The azide-alkyne cycloaddition reaction (CuAAC) enables robust attachment of ligands to gold or silicon surfaces, enhancing signal detection in point-of-care testing. This aligns with the surge in demand for portable diagnostic tools, a trend accelerated by the COVID-19 pandemic.

Environmental and safety considerations are also frequently searched topics. While Bromo-PEG2-C2-azide is not classified as hazardous, proper handling protocols (e.g., gloves, ventilation) are recommended due to its reactive functional groups. Its biodegradable PEG component aligns with the push for green chemistry, reducing ecological impact compared to traditional crosslinkers.

In summary, Bromo-PEG2-C2-azide (CAS No. 530151-56-5) bridges cutting-edge research and industrial applications, from ADC development to smart materials. Its multifunctional design, combined with the scalability of click chemistry, ensures its relevance in evolving fields like theranostics and biofabrication. As interdisciplinary science grows, this compound will remain a cornerstone for innovation.